Cas no 1804919-31-0 (6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804919-31-0
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4838711
• Update Time: 2025-10-28

6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-8(16-9(10,11)12)6(4-14)3-7(13-5)15-2/h3,14H,4H2,1-2H3
• InChI Key： BLPCJOBBZVZCDS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC(=CC=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Additional information on 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol

Introduction to 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804919-31-0) and Its Emerging Applications in Chemical Biology

6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1804919-31-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug discovery. The presence of multiple functional groups, including a methoxy group at the 6-position, a methyl group at the 2-position, a trifluoromethoxy group at the 3-position, and a hydroxymethyl group at the 4-position, endows this molecule with unique chemical properties that make it a valuable scaffold for synthetic chemistry and medicinal chemistry applications.

The structural features of 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol contribute to its potential as a building block in the development of novel therapeutic agents. The electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of certain positions in the pyridine ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the methoxy and hydroxymethyl groups provide opportunities for hydrogen bonding interactions, which are critical for binding affinity in drug design.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. For instance, studies have demonstrated that substituted pyridines can interact with enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer progression. The compound 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol has been explored in several research endeavors, particularly in the context of developing inhibitors targeting key enzymes such as kinases and phosphodiesterases.

One notable application of this compound is its use as an intermediate in the synthesis of small-molecule inhibitors for protein kinases, which are aberrantly activated in many cancers. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing potency against target proteins. Furthermore, the presence of hydroxymethyl and methoxy groups allows for further derivatization to fine-tune selectivity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol for potential biological activity. Molecular docking studies have been employed to predict binding modes and affinities for various targets, streamlining the drug discovery process. These computational approaches have identified novel analogs with improved efficacy and reduced toxicity, highlighting the importance of this compound as a starting point for further optimization.

The synthesis of 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol involves multi-step organic transformations that showcase its versatility as a synthetic intermediate. Key synthetic strategies include nucleophilic substitution reactions to introduce the methoxy and hydroxymethyl groups, followed by protection-deprotection steps to control reactivity. The trifluoromethoxy group is typically introduced via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, demonstrating the compound's compatibility with various synthetic methodologies.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. For example, certain pyridines have been reported to exhibit antimicrobial properties by inhibiting bacterial enzymes essential for cell wall synthesis. Additionally, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter receptors, suggesting potential applications in treating neurological disorders.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol are expected to play an increasingly important role in drug development. Their unique structural features provide a rich foundation for designing molecules with tailored biological activities, making them indispensable tools in modern medicinal chemistry.

The growing body of literature on 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol underscores its significance as a versatile intermediate with broad applications across chemical biology and pharmaceutical research. As synthetic methodologies advance and computational tools become more sophisticated, the potential uses for this compound will continue to expand, driving innovation in drug discovery and development.